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Compound of Interest

Compound Name: butane-1-sulfinyl chloride

CAS No.: 13455-88-4

Cat. No.: B6596700

Get Quote

Executive Summary & Core Directive
Butane-1-sulfinyl chloride (CAS: 4140-54-9) is a highly reactive electrophile and lachrymator.

Unlike stable alkyl halides, this compound possesses a metastable S-Cl bond susceptible to

rapid, exothermic hydrolysis.

The primary safety objective is preventing moisture intrusion. Contact with mucosal

membranes (eyes, respiratory tract) or ambient humidity triggers the immediate release of

hydrogen chloride (HCl) gas and sulfur dioxide (SO₂), resulting in severe chemical burns and

pulmonary edema.

Immediate Action Required:

Engineering Control: All transfers must occur within a certified chemical fume hood.

Skin Protection: Standard exam-grade nitrile gloves provide only splash protection (<5 mins).

Double-gloving or laminated barrier gloves are required for direct handling.
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Inhalation: If fume hood containment is breached, a full-face respirator with Acid Gas (AG)

cartridges is mandatory.

Hazard Mechanism: The "Why" Behind the Protocol
To understand the PPE requirements, one must understand the degradation chemistry. Upon

contact with water (even atmospheric humidity or skin moisture), butane-1-sulfinyl chloride
undergoes violent hydrolysis:

The S-Cl Bond: This bond is weaker and more polarizable than C-Cl bonds, making it hyper-

reactive to nucleophiles (water, amines, alcohols).

The Consequence: The release of HCl is not just a liquid burn hazard; it creates an

immediate inhalation hazard (Acid Mist) and an eye damage hazard (Corneal Opacity) even

without direct liquid splash.

Personal Protective Equipment (PPE) Matrix
The following matrix synthesizes permeation data for chlorinated sulfur compounds. Note that

"Breakthrough Time" refers to the time until the chemical is detected inside the glove at the

molecular level.

Table 1: PPE Specifications
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Protection Zone
Recommended
Equipment

Material
Specification

Performance
Rationale

Respiratory

Primary: Fume

HoodSecondary: Full-

Face Respirator

Class B or Acid Gas

(AG) Cartridge

(Yellow/Olive band)

Prevents inhalation of

HCl/SO₂ vapors. Half-

mask respirators

leave eyes exposed to

lachrymatory effects.

Hand (Splash) Double-Glove System

Inner: 4 mil

NitrileOuter: 8 mil

Nitrile (Extended Cuff)

Provides ~10-15 mins

protection. Outer

glove is sacrificial;

remove immediately

upon contamination.

Hand (Immersion) Laminated Film

Silver Shield® / 4H® /

Barrier® (EVOH/PE

Laminate)

>480 mins

breakthrough.

Essential for spill

cleanup or equipment

maintenance.

Eye/Face
Chemical Goggles +

Face Shield

Polycarbonate (ANSI

Z87.1+)

Goggles seal against

vapors; Face shield

protects neck/skin

from exothermic

splashes.

Body
Chemical-Resistant

Apron

Neoprene or Butyl

Rubber

Standard cotton lab

coats absorb acid,

holding it against the

skin.

Operational Protocol: Handling & Quenching
A. Transfer Techniques[1]

Glassware Prep: All glassware must be oven-dried (

) and purged with inert gas (
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or Ar). Moisture residues will cause immediate clouding and HCl evolution.

Cannula Transfer: For volumes

, use positive pressure cannula transfer to avoid exposing the liquid to air.

Syringe Usage: Use glass syringes with Teflon-tipped plungers. Standard rubber plungers

may swell or degrade upon prolonged contact.

B. Controlled Quenching (Disposal)
Never dispose of active sulfinyl chloride directly into aqueous waste streams. It may cause an

"eruption" in the waste container.

Step-by-Step Quenching Procedure:

Dilution: Dilute the residual chloride in a non-reactive organic solvent (e.g., Dichloromethane

or Toluene).

Cryogenic Control: Cool a flask of 10% Sodium Carbonate (

) or Bicarbonate solution to

(Ice bath).

Addition: Dropwise add the sulfinyl chloride solution to the basic water.

Observation: Watch for effervescence (

release) and temperature spikes.

Confirmation: Check pH. If acidic, add more base until pH 8-9 is maintained.

Disposal: Separate the organic layer (if applicable) and dispose of the aqueous layer as

Basic Aqueous Waste.

Visualizations
Diagram 1: PPE Selection Logic
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Caption: Decision tree for selecting appropriate hand and respiratory protection based on

exposure risk.

Start: Handling Butane-1-sulfinyl Chloride

Is work inside a Fume Hood?

STOP. Require Full-Face Respirator (AG Cartridge)

No

Contact Potential?

Yes

Incidental Splash Risk Spill Cleanup / Immersion

Double Nitrile (Change <10 mins) Silver Shield / Laminate (>480 mins)

Click to download full resolution via product page

Diagram 2: Quenching & Disposal Workflow
Caption: Safe neutralization pathway to prevent exothermic runaway during disposal.

Reaction Waste
(R-SO-Cl) Dilute in DCM/Toluene

Dropwise Addition
(Control Exotherm)Prepare Ice-Cold

10% Na2CO3

Check pH

Add more Base
pH < 7

Dispose: Basic Aq. Waste
pH > 8

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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